Cas no 2138195-27-2 (Sodium 2-bromo-4-chlorobenzene-1-sulfinate)

• Product Name: Sodium 2-bromo-4-chlorobenzene-1-sulfinate
• CAS No: 2138195-27-2
• MF: C₆H₃BrClNaO₂S
• MW: 277.498589754105
• CID: 6493233
• PubChem ID: 165455390
• Update Time: 2025-05-19

Sodium 2-bromo-4-chlorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2138195-27-2
• sodium 2-bromo-4-chlorobenzene-1-sulfinate
• EN300-724284
• Sodium 2-bromo-4-chlorobenzene-1-sulfinate

• Inchi： 1S/C6H4BrClO2S.Na/c7-5-3-4(8)1-2-6(5)11(9)10;/h1-3H,(H,9,10);/q;+1/p-1
• InChI Key： CIQLUWPGIVQYOT-UHFFFAOYSA-M
• SMILES： BrC1C=C(C=CC=1S(=O)[O-])Cl.[Na+]

Computed Properties

• Exact Mass: 275.86234g/mol
• Monoisotopic Mass: 275.86234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 2-bromo-4-chlorobenzene-1-sulfinate

Sodium 2-bromo-4-chlorobenzene-1-sulfinate (CAS No. 2138195-27-2): An Overview

Sodium 2-bromo-4-chlorobenzene-1-sulfinate (CAS No. 2138195-27-2) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes a bromine, chlorine, and sulfinate functional group. These features contribute to its reactivity and potential utility in various chemical reactions and processes.

The molecular formula of Sodium 2-bromo-4-chlorobenzene-1-sulfinate is C₇H₄BrClNaO₃, and its molecular weight is approximately 266.45 g/mol. The compound is typically available as a white crystalline solid and is soluble in water and polar organic solvents. Its stability under various conditions makes it a valuable reagent in laboratory settings.

In the realm of organic synthesis, Sodium 2-bromo-4-chlorobenzene-1-sulfinate has been utilized as a key intermediate in the synthesis of complex organic molecules. Recent studies have highlighted its role in Suzuki-Miyaura coupling reactions, where it serves as an efficient bromide source for the formation of biaryl compounds. These reactions are crucial in the development of new pharmaceuticals and advanced materials.

Pharmaceutical research has also benefited from the use of Sodium 2-bromo-4-chlorobenzene-1-sulfinate. The compound's bromine and chlorine substituents provide opportunities for the design of novel drugs with enhanced biological activity. For instance, researchers have explored its potential in the synthesis of anticancer agents, where the bromine and chlorine groups can influence the drug's binding affinity to specific targets.

Materials science applications of Sodium 2-bromo-4-chlorobenzene-1-sulfinate are equally promising. The compound can be used as a precursor in the synthesis of functionalized polymers and coatings. These materials often exhibit improved properties such as enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for use in various industrial applications.

The safety profile of Sodium 2-bromo-4-chlorobenzene-1-sulfinate is an important consideration for its practical use. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, and to ensure proper ventilation during handling. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to minimize risks.

In conclusion, Sodium 2-bromo-4-chlorobenzene-1-sulfinate (CAS No. 2138195-27-2) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new uses and properties, the importance of this compound is likely to grow further.